Cas no 105351-70-0 (10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-)

• Product Name: 10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-
• CAS No: 105351-70-0
• Molecular Formula: C₁₇H₁₂O₃
• Molecular Weight: 264.27500
• CID: 217814
• PubChem ID: 5321617

10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl- Properties

Names and Identifiers

• 10H-Furo[3,2-b]naphtho[2,1-d]pyran-10-one,1,6-dimethyl-
• Tanshinlactone
• [ "" ]
• SCHEMBL3584503
• HY-N1180
• AKOS032962165
• 6,14-dimethyl-12,16-dioxatetracyclo[8.7.0.02,7.011,15]heptadeca-1(10),2,4,6,8,11(15),13-heptaen-17-one
• CS-0016471
• InChI=1/C17H12O3/c1-9-4-3-5-12-11(9)6-7-13-14(12)17(18)20-15-10(2)8-19-16(13)15/h3-8H,1-2H3
• VDYMGLBSIBHGCP-UHFFFAOYSA-
• 105351-70-0
• FS-10106
• DA-58272
• 6,14-DIMETHYL-12,16-DIOXATETRACYCLO[8.7.0.0(2),?.0(1)(1),(1)?]HEPTADECA-1(10),2(7),3,5,8,11(15),13-HEPTAEN-17-ONE

• InChIKey： VDYMGLBSIBHGCP-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H12O3/c1-9-4-3-5-12-11(9)6-7-13-14(12)17(18)20-15-10(2)8-19-16(13)15/h3-8H,1-2H3
• SMILES： CC1=C2C=CC3=C(C2=CC=C1)C(=O)OC4=C3OC=C4C

Computed Properties

• Exact Mass: 264.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.079
• Heavy Atom Count: 20
• Complexity: 407
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 39.4A^2

Experimental Properties

• LogP: 4.30920
• PSA: 43.35000
• Boiling Point: 459.0±24.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 231.4±22.9 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Tanshinlactones and derivatives